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Compound of Interest

Compound Name: 1-Bromo-4-cyclopropoxybenzene

Cat. No.: B1524294

An In-depth Technical Guide to the Safe Handling of 1-Bromo-4-cyclopropoxybenzene

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 1-Bromo-4-cyclopropoxybenzene. Designed for researchers, chemists, and
drug development professionals, this document moves beyond mere compliance, focusing on
the scientific rationale behind safety measures to foster a proactive culture of laboratory safety.
The information herein is synthesized from established safety data for structurally analogous
compounds and general best practices for handling aryl halides in a research and development
setting.

Compound Identification and Hazard Synopsis

1-Bromo-4-cyclopropoxybenzene is an aromatic ether and aryl bromide, classes of
compounds frequently used as building blocks in organic synthesis. While specific toxicological
data for this exact molecule is not extensively published, a robust safety profile can be
constructed by examining its functional groups and data from closely related analogs.

The primary hazards are associated with irritant properties common to many substituted
bromobenzenes.[1][2][3] The molecule's structure suggests it is likely to be an irritant to the
skin, eyes, and respiratory system.

Table 1: Physicochemical and Identifier Data
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Property Value Source(s)

. 1-Bromo-4-
Chemical Name
cyclopropoxybenzene

CAS Number 38380-85-7 [4]

Molecular Formula CoHoBrO [1]

Molecular Weight 213.07 g/mol

Physical Form Solid, semi-solid, or liquid [2]

Storage Temperature (Ijoom temperature, sealed in 2]
ry

GHS Classification and Risk Assessment

A definitive Globally Harmonized System (GHS) classification for 1-Bromo-4-
cyclopropoxybenzene is not universally established. However, based on data from analogous
compounds such as 1-bromo-4-cyclopropylbenzene, the following classification is prudent and
recommended.[1][2][3]

Table 2: Anticipated GHS Hazard Classification
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Skin Corrosion / ) H315: Causes
. 2 Warning o

Irritation skin irritation
Serious Eye H319: Causes
Damage / Eye 2A Warning serious eye
Irritation irritation
Specific Target H335: May
Organ Toxicity 3 Warning cause respiratory
(Single Exp.) irritation

H302/H312/H332
Acute Toxicity : Harmful if
(Oral, Dermal, 4 (Anticipated) Warning swallowed, in
Inhalation) contact with skin,

or if inhaled

The Causality of Hazards

e [Irritation: Aryl halides can act as alkylating agents or metabolic precursors to reactive
species, leading to irritation upon contact with epithelial tissues. The lipophilic nature of the
benzene ring facilitates absorption through the skin.

o Respiratory Effects: Inhalation of fine powders or vapors can cause irritation to the mucous
membranes of the respiratory tract.[5]

Foundational Risk Management: The Hierarchy of
Controls

Effective risk management prioritizes engineering and administrative controls over sole reliance
on Personal Protective Equipment (PPE). This hierarchy is a fundamental concept in laboratory
safety.
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Hierarchy of Controls for Chemical Safety
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Safe Handling and Engineering Protocols

All manipulations of 1-Bromo-4-cyclopropoxybenzene must be performed within a properly
functioning chemical fume hood to minimize inhalation exposure.[3][6]

Engineering Controls
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Primary Containment: A certified chemical fume hood is mandatory for all operations,
including weighing, transfers, and reactions.[7] The face velocity should be verified to be
within institutional standards (typically 80-120 fpm).

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and exhausted.[5]

Emergency Equipment: An ANSI-compliant safety shower and eyewash station must be
readily accessible and tested regularly.[8][9]

Step-by-Step Weighing and Transfer Protocol

Preparation: Designate a specific area within the fume hood for handling the compound.
Cover the work surface with absorbent, disposable bench paper.

PPE Donning: Don appropriate PPE as outlined in Section 4.

Tare Container: Place a tared, sealed receiving vessel on an analytical balance inside the
fume hood.

Aliquot Transfer: Carefully transfer the solid or liquid from the stock container to the receiving
vessel using a clean spatula or pipette. Perform this action slowly to avoid creating dust or
aerosols.

Seal and Clean: Securely cap both the stock and receiving containers. Decontaminate the
spatula with an appropriate solvent (e.g., ethanol or acetone) into a designated waste
container.

Final Weighing: Re-weigh the sealed receiving vessel to determine the exact mass
transferred.

Cleanup: Wipe down the work surface, dispose of the bench paper in the appropriate solid
waste stream, and doff PPE correctly.

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical hazard. Selection must be

based on a thorough risk assessment of the planned procedure.[3]
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Hand Protection: Nitrile gloves are the standard recommendation. Always inspect gloves for
tears or pinholes before use. For extended operations or when handling larger quantities,
consider double-gloving. Contaminated gloves must be disposed of immediately following
established procedures.[10]

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum
requirement.[11] When there is a risk of splashes or handling larger volumes, chemical
splash goggles or a full-face shield should be worn.[8]

Skin and Body Protection: A flame-resistant laboratory coat must be worn and kept fully
buttoned. Ensure clothing fully covers the legs and wear closed-toe shoes.[5]

Respiratory Protection: Not typically required when work is conducted within a certified fume
hood.[11] A NIOSH-approved respirator may be necessary for emergency situations or if
engineering controls fail.[8]

PPE Lifecycle for Safe Chemical Handling

1. Assess Risks 2. Select Correct PPE 3. Don PPE Correctly 4. Perform Work 5. Doff PPE Safely 6. Dispose/Clean
(Splash, Inhalation) (Goggles, Gloves, Coat) (Coat -> Gloves -> Goggles) in Fume Hood (Gloves -> Goggles -> Coat) (Waste Bin / Storage)

Click to download full resolution via product page
Caption: The systematic workflow for using Personal Protective Equipment.

Emergency Procedures

Immediate and correct response during an emergency is critical to minimizing harm.

First-Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[13]

o Skin Contact: Remove all contaminated clothing.[14] Wash the affected area with soap and
plenty of water for at least 15 minutes.[5] If irritation develops or persists, seek medical

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_713132226_1-Bromo-4-Fluorobenzene-CASNO-460-00-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=BTB09793DE&productDescription=1-BROMO-4-BUTOXYBENZENE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11630&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2607-B-74.pdf
https://www.fishersci.com/store/msds?partNumber=BTB09793DE&productDescription=1-BROMO-4-BUTOXYBENZENE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11630&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1524294?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC308240050&productDescription=1-BROMO-4-PROPYLBENZENE+5G&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC10675_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2607-B-74.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

attention.[3]

 Inhalation: Move the affected person to fresh air.[15] If breathing is difficult, provide oxygen.
If the person is not breathing, begin artificial respiration. Seek immediate medical attention.

[6]

 Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[6] Seek immediate medical attention.

Fire-Fighting

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[5][15] A water spray can be used to cool fire-exposed containers.[10]

e Hazards from Combustion: Thermal decomposition can produce hazardous gases, including
carbon oxides and hydrogen bromide.[8][11]

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear to prevent contact with hazardous vapors and decomposition products.[6]
[12]

Accidental Release Measures

Response to a spill depends on its scale and location. For any major spill, or any spill outside
of a containment device, evacuate the area and contact institutional emergency personnel.
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Assess Size & Location

Is it minor?

Major Spill
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Minor Spill
(<100 mL, in fume hood)

Alert Others
Evacuate Area
Call Emergency Personnel

Contain with Absorbent
Collect in Waste Container
Decontaminate Area

Click to download full resolution via product page
Caption: A decision tree for responding to chemical spills in the laboratory.
Protocol for Minor Spill Cleanup (Inside a Fume Hood):
e Ensure appropriate PPE is worn.

« Contain the spill by surrounding it with an inert absorbent material like vermiculite, sand, or
commercial sorbent pads.[12][13]

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealable container for hazardous waste.[8][13]

* Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), placing the
used cloth in the hazardous waste container.

e Wash the area with soap and water.
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o Dispose of all contaminated materials and PPE as hazardous waste.[9]

Storage and Disposal

Proper storage and disposal are essential to long-term laboratory safety and environmental
compliance.

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][9][11]

o Keep away from incompatible materials, particularly strong oxidizing agents, which can react
exothermically.[5][8][11]

o Store away from heat, sparks, and open flames.[5][8]

Waste Disposal

e This material and its container must be disposed of as hazardous waste.[9]
e Do not dispose of it down the drain or with general refuse.[6]

o All waste must be collected in properly labeled, sealed containers and disposed of through a
licensed waste management company, in accordance with all local, state, and federal
regulations.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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